Cas no 2112-08-5 (Gibberellin A9 Methyl Ester)

Gibberellin A9 Methyl Ester Properties

Names and Identifiers

• Gibbane-1,10-dicarboxylicacid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, 10-methyl ester, (1a,4aa,4bb,10b)-
• Gibberellin A9 methyl ester
• 4aα,4b&#946
• -dicarboxylic acid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, methyl ester
• GA9 Me
• GA9, methyl ester
• -Gibbane-1α,10&#946
• Gibberelline GA9, methyl ester
• methyl (1R,2R,5R,8R,9S,10R,11R)-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylate
• methyl (1R,4aR,4bR,7R,9aR,10S,10aR)-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylate
• O-methyl gibberellin A9
• CHEBI:73256
• MeGA9
• GA9 methyl ester
• methyl 1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylate
• methyl (1R, 2R, 5R, 8R, 9S, 10R, 11R)-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15, 8.01, 10.02, 8]heptadecane-9-carboxylate
• Methyl (4aR,4bR,7R,9aR,10S,10aR)-1-methyl-8-methylidene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo[a]azulene-10-carboxylate
• Q27140405
• DTXSID30555159
• 2112-08-5
• methyl gibberellin A9
• methyl GA9
• 4a.alpha.,4b.beta.-Gibbane-1.alpha.,10.beta.-dicarboxylic acid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, methyl ester
• GKRMJALKMNRHGF-UHFFFAOYSA-N
• Gibbane-1,10-dicarboxylic acid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, 10-methyl ester, (1.alpha.,4a.alpha.,4b.beta.,10.beta.)-
• GA9 Methyl Ester; 1,4a-Lactone-4a-hydroxy-1-methyl-8-methylene-4aalpha,4bbeta-gibbane-1alpha,10beta-dicarboxylic Acid Methyl Ester;
• Gibbane-1,10-dicarboxylic acid, 4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, 10-methyl ester, (1alpha,4aalpha,4bbeta,10beta)-
• Methyl 1I2-methyl-8-methylidene-13-oxo-4a,1I+--epoxymethano-4aalpha,4bbeta-gibbane-10I2-carboxylate
• methyl (1R,2R,5R,8R,9S,10R,11R)-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo(9.3.2.15,8.01,10.02,8)heptadecane-9-carboxylate
• Methyl 1I2-methyl-8-methylidene-13-oxo-4a,1I+--epoxymethano-4aalpha,4bbeta-gibbane-10I2-carboxylic acid
• methyl (1R,4aR,4bR,7R,9aR,10S,10aR)-1-methyl-8-methylene-13-oxododecahydro-4a,1-(epoxymethano)-7,9a-methanobenzo(a)azulene-10-carboxylate
• Methyl 1b-methyl-8-methylidene-13-oxo-4a,1a-epoxymethano-4aalpha,4bbeta-gibbane-10b-carboxylic acid
• Methyl 1beta-methyl-8-methylidene-13-oxo-4a,1alpha-epoxymethano-4aalpha,4bbeta-gibbane-10beta-carboxylic acid
• Methyl 1b-methyl-8-methylidene-13-oxo-4a,1a-epoxymethano-4aalpha,4bbeta-gibbane-10b-carboxylate
• carboxymethyl GA9
• +Expand

• InChIKey： GKRMJALKMNRHGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H26O4/c1-11-9-19-10-12(11)5-6-13(19)20-8-4-7-18(2,17(22)24-20)15(20)14(19)16(21)23-3/h12-15H,1,4-10H2,2-3H3
• SMILES： COC(C1C2C3(C(OC2(CCC3)C2CCC3CC12CC3=C)=O)C)=O

Computed Properties

• Exact Mass: 330.18318
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 330.18310931g/mol
• Heavy Atom Count: 24
• Complexity: 669
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• Boiling Point: 472.9±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 238.2±27.1 °C
• Density: 1.2±0.1 g/cm3